Cas no 20461-87-4 (2-(ethylthio)propanoic acid)

• Product Name: 2-(ethylthio)propanoic acid
• CAS No: 20461-87-4
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• MDL: MFCD09864598
• CID: 241192
• PubChem ID: 19373905
• Update Time: 2025-04-19

2-(ethylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(ethylthio)-
• 2-(ETHYLTHIO)PROPANOIC ACID
• 2-ethylsulfanylpropanoic acid
• 2-(ethylsulfanyl)propanoic acid
• 2-Aethylmercapto-propionsaeure
• 2-ethylsulfanyl-propionic acid
• 2-methyl-3-thiapentanoic acid
• Propanoic acid,2-(ethylthio)
• S-Aethylthiomilchsaeure
• SCHEMBL1196751
• 2-(Ethylthio)propanoic acid, AldrichCPR
• 20461-87-4
• DTXSID30598480
• LS-01610
• MFCD09864598
• 2-(ethylthio)propanoicacid
• CS-0449712
• AKOS000189472
• ethylmercaptopropionic acid
• AKOS016345367
• QSPCCDNHTPQDKL-UHFFFAOYSA-N
• EN300-216116
• Propanoic acid, 2-(ethylthio)-
• FT-0678998
• DTXSID10901014
• NoName_62
• G78924
• STK503092
• ALBB-004307
• 2-(ethylthio)propanoic acid

• MDL： MFCD09864598
• Inchi： 1S/C5H10O2S/c1-3-8-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： QSPCCDNHTPQDKL-UHFFFAOYSA-N
• SMILES： S(CC)C(C(=O)O)C

Computed Properties

• Exact Mass: 134.04000
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.49
• PSA: 62.60000
• LogP: 1.21260
• Vapor Pressure: Not available

2-(ethylthio)propanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates